Cas no 6142-06-9 (N-Methylthiazol-2-amine)

N-Methylthiazol-2-amine is a heterocyclic organic compound featuring a thiazole ring substituted with a methylamino group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals and agrochemicals. Its reactive amine group enables facile derivatization, making it valuable for constructing biologically active molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its compatibility with a range of reaction conditions further enhances its utility in organic synthesis. N-Methylthiazol-2-amine is often employed in the development of inhibitors, ligands, and other specialized intermediates, underscoring its importance in medicinal and industrial chemistry.

N-Methylthiazol-2-amine structure

Product Name:N-Methylthiazol-2-amine

CAS No:6142-06-9

MF:C₄H₆N₂S

MW:114.168838977814

MDL:MFCD09966061

CID:839049

PubChem ID:11959081

Update Time:2025-06-07

N-Methylthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- N-Methyl-2-thiazolamine
- 2-(methylamino)thiazole
- 2-(N-methylamino)thiazole
- 2-(N-methylamino)-thiazole
- 2-methyaminothiazole
- 2-methylaminothiazole
- 2-Thiazolamine, N-methyl-
- AC1Q40ZA
- ACMC-2097is
- AGN-PC-00IRX0
- AN-584
- methylamino-2 thiazole
- N-methylthiazol-2-amine
- PubChem23919
- N-Methyl-N-(thiazol-2-yl)amine
- N-methyl-1,3-thiazol-2-amine
- Methyl-thiazol-2-yl-amine
- 2-(methyl-amino)thiazole
- DWVCPSQPTSNMRX-UHFFFAOYSA-N
- N-methyl-N-(1,3-thiazol-2-yl)amine
- SCHEMBL84740
- Z336483296
- DB-023519
- EN300-36374
- MFCD09966061
- SCHEMBL13865327
- AKOS005199446
- 6142-06-9
- DTXSID90474776
- N-Methyl-2-aminothiazole
- GS-4213
- SY104581
- CS-W006616
- N-Methylthiazol-2-amine
- MDL： MFCD09966061
- Inchi： 1S/C4H6N2S/c1-5-4-6-2-3-7-4/h2-3H,1H3,(H,5,6)
- InChI Key： DWVCPSQPTSNMRX-UHFFFAOYSA-N
- SMILES： S1C=CN=C1NC

Computed Properties

Exact Mass: 114.02528
Monoisotopic Mass: 114.02516937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 57.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.2
XLogP3: 1.3

Experimental Properties

Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 174.5±23.0 ºC (760 Torr),
Flash Point: 59.3±22.6 ºC,
Refractive Index: 1.624
Solubility: Slightly soluble (6.1 g/l) (25 º C),
PSA: 24.92

N-Methylthiazol-2-amine Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

N-Methylthiazol-2-amine Pricemore >>

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